4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF

• IUPAC Name: iodozinc(1+);methyl benzoate
• InChI: InChI=1S/C8H7O2.HI.Zn/c1-10-8(9)7-5-3-2-4-6-7;;/h3-6H,1H3;1H;/q-1;;+2/p-1
• InChI Key: ISHKVPHDLXOMHX-UHFFFAOYSA-M
• Canonical SMILES: COC(=O)C1=CC=[C-]C=C1.[Zn+]I
• Molecular Formula: C8H7IO2Zn
• Molecular Weight: 327.4 g/mol

Description

4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF (MCPZnI) is an organometallic compound that is widely used in organic synthesis, catalysis and as a reagent in pharmaceutical and biotechnological research. MCPZnI is a versatile reagent that can be used in a variety of reactions and is a key component in many laboratory experiments.

Scientific Research Applications

4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF has a variety of applications in scientific research. It is used in the synthesis of organic molecules and is a key component in many laboratory experiments. It is also used as a catalyst in organic reactions, such as the Michael addition and the Wittig reaction. Additionally, 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF is used in pharmaceutical and biotechnological research for the synthesis of various drugs, peptides, and other biologically active molecules.

Mechanism of Action

4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF is a versatile reagent that is used in a variety of reactions. It is a Lewis acid that can act as a catalyst in a variety of organic reactions. In the Michael addition, for example, 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF acts as a catalyst by coordinating to the substrate and activating it for addition to the Michael acceptor. In the Wittig reaction, 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF acts as a Lewis acid to activate the Wittig reagent, allowing it to react with the substrate.
Biochemical and Physiological Effects
4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF is a reagent used in laboratory experiments and is not intended for human consumption. Therefore, its biochemical and physiological effects are not well understood. However, due to its organometallic nature, it is likely that 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF could have toxic effects if ingested or inhaled.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF for lab experiments is its versatility. It can be used in a variety of reactions and is a key component in many laboratory experiments. Additionally, it is relatively easy to synthesize and can be stored for long periods of time without degradation. The main limitation of 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF for lab experiments is its toxicity. It should be handled with care and should not be ingested or inhaled.

Future Directions

There are several potential future directions for research involving 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF. One potential direction is to investigate its potential as a catalyst for other organic reactions, such as the Diels-Alder reaction. Additionally, research could be conducted to investigate its potential as a reagent in pharmaceutical and biotechnological research. Finally, research could be conducted to investigate the biochemical and physiological effects of 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF and its potential toxicity.

Synthesis Methods

4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF is typically synthesized by the reaction between 4-methoxycarbonylphenylmagnesium bromide and zinc iodide in THF. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the organometallic compound. The reaction is typically conducted at room temperature, although it can be carried out at higher temperatures if desired. The reaction is typically complete within a few minutes and yields 4-(Methoxycarbonyl)phenylzinc iodide, 0.50 M in THF in high yields.